2-(Methanesulfonyl)octanoic acid
Overview
Description
2-(Methanesulfonyl)octanoic acid is an organic compound that belongs to the class of sulfonic acids It is characterized by the presence of a methanesulfonyl group attached to an octanoic acid chain
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 2-(Methanesulfonyl)octanoic acid typically involves the introduction of a methanesulfonyl group to an octanoic acid precursor. One common method is the reaction of octanoic acid with methanesulfonyl chloride in the presence of a base such as pyridine or triethylamine. The reaction is carried out under controlled conditions to ensure the selective formation of the desired product.
Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using similar methods as described above. The process is optimized for yield and purity, often involving multiple steps of purification such as recrystallization or chromatography to obtain the final product.
Chemical Reactions Analysis
Types of Reactions: 2-(Methanesulfonyl)octanoic acid can undergo various chemical reactions, including:
Properties
CAS No. |
65755-72-8 |
|---|---|
Molecular Formula |
C9H18O4S |
Molecular Weight |
222.30 g/mol |
IUPAC Name |
2-methylsulfonyloctanoic acid |
InChI |
InChI=1S/C9H18O4S/c1-3-4-5-6-7-8(9(10)11)14(2,12)13/h8H,3-7H2,1-2H3,(H,10,11) |
InChI Key |
YNBZJDZXEVOKTR-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCC(C(=O)O)S(=O)(=O)C |
Origin of Product |
United States |
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